1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22ClNO5
• Molecular Weight: 451.9 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C25H22ClNO5/c1-31-18-11-12-23(32-2)19(13-18)22(28)14-25(30)20-5-3-4-6-21(20)27(24(25)29)15-16-7-9-17(26)10-8-16/h3-13,30H,14-15H2,1-2H3
• InChI Key: MDVXMQVMIWCPEN-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)Cl)O

Description

1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is also known as Ro 31-8220, and it belongs to the family of indolocarbazoles.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit protein kinase C (PKC), which is an enzyme that plays a key role in many cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of PKC has been shown to have anti-cancer and neuroprotective effects.
Biochemical and physiological effects:
1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anti-cancer and neuroprotective effects. It has also been shown to have low toxicity in animal models. However, one limitation is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in combination with other anti-cancer drugs to improve their efficacy. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves several steps. The first step is the synthesis of 2,5-dimethoxyphenylacetic acid, which is then converted into its acid chloride derivative. The acid chloride is then reacted with 4-chlorobenzylamine to yield the corresponding amide. The amide is then reduced to the corresponding amine, which is then reacted with 3-hydroxy-1,3-dihydro-2H-indol-2-one to yield the final product.

Scientific Research Applications

1-(4-chlorobenzyl)-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been widely studied for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.